N,N'-dibenzylbutane-1,4-diamine

• IUPAC Name: N,N'-dibenzylbutane-1,4-diamine
• InChI: InChI=1S/C18H24N2/c1-3-9-17(10-4-1)15-19-13-7-8-14-20-16-18-11-5-2-6-12-18/h1-6,9-12,19-20H,7-8,13-16H2
• InChI Key: IXBTYWVCTCYLJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCCCCNCC2=CC=CC=C2
• Molecular Formula: C18H24N2
• DSSTOX Substance ID: DTXSID90328866
• Molecular Weight: 268.4 g/mol
• CAS RN: 31719-05-8

Description

N,N’-Dibenzylbutane-1,4-diamine is a chemical compound with the molecular formula C18H24N2. It has a molecular weight of 268.4.

Synthesis Analysis

The synthesis of N,N’-dibenzylbutane-1,4-diamine involves several steps. The exact process can vary, but it typically involves the reaction of benzaldehyde with putrescine. More detailed information about the synthesis process can be found in the referenced literature.

Molecular Structure Analysis

The molecular structure of N,N’-dibenzylbutane-1,4-diamine consists of a butane-1,4-diamine backbone with benzyl groups attached to the nitrogen atoms. The exact mass of the molecule is 268.19400.

Physical And Chemical Properties Analysis

N,N’-Dibenzylbutane-1,4-diamine has a predicted boiling point of 401.5°C and a predicted density of 1.006 g/cm3. The compound has a predicted pKa of 9.95. The flash point is 235.7ºC.

Scientific Research Applications

Corrosion Inhibition

N,N'-dibenzylbutane-1,4-diamine derivatives are studied for their properties as corrosion inhibitors. Singh and Quraishi (2016) explored the corrosion inhibiting properties of four novel compounds, including N,N'-dibenzylbutane-1,4-diamine derivatives, for mild steel in acidic environments. These inhibitors are important for industrial applications like steel pickling, descaling, and oil well acidization. Their research revealed high corrosion inhibition efficiencies, indicating the potential of these compounds in protecting metal surfaces in aggressive environments (Singh & Quraishi, 2016).

Structural Characterization and Synthesis

Krebs and Jørgensen (2002) worked on the synthesis and structural characterization of stiff rod oligomeric domains involving N,N'-dibenzylbutane-1,4-diamine. Their study involved reacting this compound with phosgene to produce various intermediates. The detailed structural characterization using techniques like X-ray crystallography and NMR provides insights into the molecular structure and potential applications in material science (Krebs & Jørgensen, 2002).

Sirtuin Type 2 (SIRT2) Inhibitors

A study by Kiviranta et al. (2006) focused on synthesizing derivatives of N,N'-dibenzylbutane-1,4-diamine as inhibitors for human sirtuin type 2 (SIRT2). This research highlights the biomedical potential of N,N'-dibenzylbutane-1,4-diamine derivatives in developing new pharmacological agents targeting specific cellular proteins like SIRT2, which play a role in aging and metabolic regulation (Kiviranta et al., 2006).

Liquid Crystal Mesophase Behavior

Research by Jamain and Khairuddean (2021) investigated the synthesis and characterization of N,N'-dibenzylbutane-1,4-diamine derivatives for their liquid crystal mesophase behavior. These studies are crucial for developing new materials for display technologies and optical applications. They characterized the compounds using techniques like FTIR, NMR, and differential scanning calorimetry, demonstrating their potential in material science (Jamain & Khairuddean, 2021).